Atrazine glutathione conjugate

• CAS No.: 24429-05-8
• Product Name: Atrazine glutathione conjugate
• Molecular Formula: C18H30N8O6S
• Molecular Weight: 486.5 g/mol
• IUPAC Name: (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-[[4-(ethylamino)-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]sulfanyl]-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C18H30N8O6S/c1-4-20-16-24-17(22-9(2)3)26-18(25-16)33-8-11(14(30)21-7-13(28)29)23-12(27)6-5-10(19)15(31)32/h9-11H,4-8,19H2,1-3H3,(H,21,30)(H,23,27)(H,28,29)(H,31,32)(H2,20,22,24,25,26)/t10-,11-/m0/s1
• Standard InChIKey: WDLCRTLULMGVMR-QWRGUYRKSA-N
• Isomeric SMILES: CCNC1=NC(=NC(=N1)SC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)NC(C)C
• SMILES: CCNC1=NC(=NC(=N1)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)NC(C)C
• Canonical SMILES: CCNC1=NC(=NC(=N1)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)NC(C)C
• Sequence: XXG
• Synonyms: L-γ-Glutamyl-S-[4-(ethylamino)-6-[(1-methylethyl)amino]-1,3,5-triazin-2-yl]-L-cysteinylglycine; S-(4-Ethylamino-6-isopropylamino-2-s-triazino)glutathione; Glutathione S-Atrazine; ATR-SG
• PubChem Compound: 5287712
• Last Modified: Nov 11 2021